Cas no 1671-77-8 (4’-Methylvalerophenone)

4’-Methylvalerophenone Properties

Names and Identifiers

• 4-Methyl-1-phenylpentan-1-one
• p-Methylvalerophenone
• 4'-METHYLVALEROPHENONE
• 4-METHYLVALEROPHENONE
• 4-Methyl benzene pentanone
• 4-Methyl-1-pentanoylbenzene
• 4'-Methylvaleropheno
• n-butyl 4-methylphenyl ketone
• 1-(4-Methylphenyl)-1-pentanone
• 1-(4-methylphenyl)pentan-1-one
• 1-(4-Methylphenyl)pentane-1-one
• 1-(p-tolyl)pentan-1-one
• 1-Pentanone, 1-(4-methylphenyl)-
• BCVCZJADTSTKNH-UHFFFAOYSA-N
• NSC115636
• 1-p-tolylpentan-1-one
• 4\\'-Methylvalerophenone
• 1-(p-Tolyl)-pentan-1-one
• ST036
• 1-Pentanone,1-(4-methylphenyl)-
• A882268
• NS00046603
• FT-0694389
• AKOS009346474
• SY263129
• CS-W017400
• NSC-115636
• NSC 115636
• 1-(4-Methylphenyl)-1-pentanone #
• AS-14587
• EINECS 216-804-1
• 1-(p-Tolyl)-1-pentanone
• MFCD00027237
• BAA67177
• DTXSID40870926
• N11917
• SCHEMBL4839086
• 1671-77-8
• 1-p-Tolyl-pentan-1-one
• 4/'-Methylvalerophenone
• 4’-Methylvalerophenone
• 4-METHYLPHENYL BUTYL KETONE
• 4'-Methylvalerophenone
• +Expand

• MDL： MFCD00027237
• InChIKey： BCVCZJADTSTKNH-UHFFFAOYSA-N
• Inchi： 1S/C12H16O/c1-3-4-5-12(13)11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3
• SMILES： O=C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.120115
• Heavy Atom Count: 13
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.36790
• PSA: 17.07000
• Refractive Index: 1.5
• Boiling Point: 266.7 ºCat 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 121.8 ºC
• Density: 0.943

4’-Methylvalerophenone Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4’-Methylvalerophenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%